N-[(3R,4R)-4-Hydroxypyrrolidin-3-yl]-2-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3R,4R)-4-Hydroxypyrrolidin-3-yl]-2-nitrobenzenesulfonamide, commonly known as HONS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HONS is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied.
Mechanism of Action
The mechanism of action of HONS involves the inhibition of the activity of various enzymes, including carbonic anhydrase IX and bacterial sulfonamide-resistant dihydropteroate synthase. HONS binds to the active site of these enzymes, preventing their activity and leading to the inhibition of various biochemical pathways.
Biochemical and Physiological Effects:
HONS has been shown to have various biochemical and physiological effects, including the inhibition of tumor growth, the inhibition of bacterial growth, and the modulation of enzyme activity. HONS has also been shown to have a low toxicity profile, making it a potential candidate for the development of new drugs.
Advantages and Limitations for Lab Experiments
The advantages of using HONS in lab experiments include its high selectivity towards specific enzymes, its low toxicity profile, and its potential applications in various fields. The limitations of using HONS in lab experiments include its high cost of synthesis, the need for specialized equipment for its synthesis, and the need for further studies to fully understand its mechanism of action.
Future Directions
The potential future directions for HONS include the development of new drugs based on its structure, the synthesis of new derivatives with improved properties, the investigation of its potential applications in materials science, and the investigation of its potential applications in other fields, including agriculture and environmental science.
Conclusion:
In conclusion, N-[(3R,4R)-4-Hydroxypyrrolidin-3-yl]-2-nitrobenzenesulfonamide, commonly known as HONS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. HONS has been synthesized using various methods, and its mechanism of action has been extensively studied. HONS has been shown to have various biochemical and physiological effects, making it a potential candidate for the development of new drugs. The potential future directions for HONS include the development of new drugs based on its structure, the synthesis of new derivatives with improved properties, and the investigation of its potential applications in various fields.
Synthesis Methods
The synthesis of HONS has been achieved using various methods, including the reaction of 2-nitrobenzenesulfonyl chloride with (R)-(+)-3-hydroxypyrrolidine, followed by reduction of the nitro group to an amino group. Another method involves the reaction of 2-nitrobenzenesulfonyl chloride with (R)-(+)-3-aminopyrrolidine, followed by oxidation of the amino group to a hydroxyl group. The synthesis of HONS has also been achieved using a one-pot reaction, which involves the reaction of 2-nitrobenzenesulfonyl chloride with (R)-(+)-3-aminopyrrolidine and sodium borohydride.
Scientific Research Applications
HONS has been extensively studied for its potential applications in various fields, including medicinal chemistry, chemical biology, and materials science. HONS has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various types of cancer cells. HONS has also been shown to inhibit the activity of bacterial sulfonamide-resistant dihydropteroate synthase, making it a potential candidate for the development of new antibiotics. HONS has also been used as a building block for the synthesis of various materials, including polymers and dendrimers.
properties
IUPAC Name |
N-[(3R,4R)-4-hydroxypyrrolidin-3-yl]-2-nitrobenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O5S/c14-9-6-11-5-7(9)12-19(17,18)10-4-2-1-3-8(10)13(15)16/h1-4,7,9,11-12,14H,5-6H2/t7-,9-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIFJTNHLPOOULD-VXNVDRBHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(CN1)O)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H](CN1)O)NS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.